![molecular formula C12H11ClN4O B5702824 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone](/img/structure/B5702824.png)
4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone, also known as CLP, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. It is a hydrazone derivative that is synthesized from 4-methoxybenzaldehyde and 3-chloro-2-pyrazinecarbohydrazide.
Scientific Research Applications
4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, anticancer, anti-inflammatory, and antioxidant properties. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to inhibit the growth of various bacterial and fungal strains, including drug-resistant strains. It has also been found to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to reduce inflammation and oxidative stress in animal models, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.
Mechanism of Action
The mechanism of action of 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone is not fully understood. However, it is believed to exert its biological effects through various mechanisms, including inhibition of enzymes, modulation of signaling pathways, and induction of apoptosis. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase. It has also been found to modulate signaling pathways, including the NF-κB and MAPK pathways. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to induce apoptosis in cancer cells through the activation of caspases and the modulation of Bcl-2 family proteins.
Biochemical and Physiological Effects:
4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species and lipid peroxidation in animal models, indicating its antioxidant properties. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has also been shown to reduce the levels of inflammatory markers, including TNF-α and IL-6, in animal models, indicating its anti-inflammatory properties. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to inhibit the growth of various bacterial and fungal strains, indicating its antimicrobial properties. 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells, indicating its potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits a wide range of biological activities, making it a suitable compound for various types of experiments. However, 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone also has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous-based experiments. It also has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related diseases. Another direction is to investigate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to optimize the synthesis method of 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone and improve its bioavailability. Overall, the potential applications of 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone in scientific research make it a promising compound for future studies.
Synthesis Methods
The synthesis of 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone involves the reaction of 4-methoxybenzaldehyde with 3-chloro-2-pyrazinecarbohydrazide in the presence of a catalyst and a solvent. The reaction proceeds through the formation of a hydrazone intermediate, which is then isolated and purified to obtain the final product. The synthesis method of 4-methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has been optimized to achieve high yields and purity, making it a suitable compound for research purposes.
properties
IUPAC Name |
3-chloro-N-[(E)-(4-methoxyphenyl)methylideneamino]pyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN4O/c1-18-10-4-2-9(3-5-10)8-16-17-12-11(13)14-6-7-15-12/h2-8H,1H3,(H,15,17)/b16-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEBXVTKJNUUUJX-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=NNC2=NC=CN=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=N/NC2=NC=CN=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.